Cas no 13037-60-0 (1-bromo-2-isothiocyanatobenzene)

• Product Name: 1-bromo-2-isothiocyanatobenzene
• CAS No: 13037-60-0
• MF: C₇H₄BrNS
• MW: 214.082359313965
• MDL: MFCD00004799
• CID: 140832
• PubChem ID: 611654
• Update Time: 2025-06-12

1-bromo-2-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-isothiocyanato-
• 2-Bromophenyl Isothiocyanate
• o-Bromophenyl Isothiocyanate
• 1-bromo-2-isothiocyanatobenzene
• Isothiocyanic Acid 2-Bromophenyl Ester
• 2-Bromophenyl isothiocyate, 99%
• 2-Bromophenyl isothiocyanate,98%
• 2-BroMophenyl isothiocyanate, 98% 5GR
• FT-0611594
• F2121-0332
• BP-12937
• J-802070
• NS00054153
• Benzene, 1-bromo-2-isothiocyanato-
• 1-bromo-2-isothiocyanato-benzene
• 2-Bromophenylisothiocyanate
• Benzene, bromoisothiocyanato-
• 1-Bromo-2-isothiocyanatobenzene #
• EN300-1263635
• H11328
• SY012570
• FT-0608830
• I0523
• SCHEMBL1022261
• FS-3832
• MFCD00004799
• 13037-60-0
• 2-Bromophenyl isothiocyanate, 98%
• AKOS000212187
• DTXSID00156495
• DB-020737
• 64217-61-4
• Bromoisothiocyanatobenzene
• DB-318845

• MDL： MFCD00004799
• Inchi： 1S/C7H4BrNS/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• InChI Key： PAFORXDSYWMYGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N=C=S
• BRN： 2802536

Computed Properties

• Exact Mass: 212.92500
• Monoisotopic Mass: 212.924782
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: Yellow liquid, irritating
• Density: 1.591 g/mL at 25 °C(lit.)
• Melting Point: 20 °C
• Boiling Point: 118°C/8mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.6843(lit.)
• PSA: 44.45000
• LogP: 3.18340
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

1-bromo-2-isothiocyanatobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302+H312+H332,H315,H319,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S36/37/39-S26-S45-S36/37-S22
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents

Additional information on 1-bromo-2-isothiocyanatobenzene

Introduction to 1-bromo-2-isothiocyanatobenzene (CAS No. 13037-60-0)

1-bromo-2-isothiocyanatobenzene, a compound with the chemical formula C₆H₃BrN₂S, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 13037-60-0, has garnered considerable attention due to its versatile applications in the development of various bioactive molecules. The presence of both bromine and isothiocyanate functional groups makes it a valuable building block for constructing more complex structures, particularly in medicinal chemistry.

The isothiocyanate moiety in 1-bromo-2-isothiocyanatobenzene is known for its reactivity with nucleophiles, making it an excellent candidate for the synthesis of heterocyclic compounds. This reactivity has been leveraged in recent studies to develop novel therapeutic agents targeting a range of diseases. For instance, researchers have utilized this compound to create derivatives that exhibit potent antimicrobial and anti-inflammatory properties. These findings highlight the importance of 1-bromo-2-isothiocyanatobenzene in advancing drug discovery efforts.

In addition to its role in medicinal chemistry, 1-bromo-2-isothiocyanatobenzene has found applications in materials science. The compound's ability to undergo various chemical transformations has been exploited to synthesize polymers and functional materials with tailored properties. Recent advancements in this area have demonstrated the potential of using 1-bromo-2-isothiocyanatobenzene-based polymers in the development of advanced coatings and adhesives. These materials exhibit enhanced durability and chemical resistance, making them suitable for high-performance applications.

The synthesis of 1-bromo-2-isothiocyanatobenzene typically involves the bromination of benzenes followed by the introduction of the isothiocyanate group. This process requires careful control of reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed reactions, have been employed to improve the efficiency of these processes. These methods not only enhance the scalability of production but also minimize waste generation, aligning with green chemistry principles.

Recent research has also explored the biological activities of derivatives of 1-bromo-2-isothiocyanatobenzene. Studies have shown that certain modifications of this compound can lead to the development of potent inhibitors targeting enzymes involved in cancer progression. The ability of these derivatives to selectively interact with specific biological targets makes them promising candidates for further development into therapeutic agents. Additionally, the compound's role in modulating immune responses has been investigated, suggesting potential applications in immunotherapy.

The structural versatility of 1-bromo-2-isothiocyanatobenzene allows for the creation of a wide range of derivatives with diverse functionalities. This flexibility has been utilized to develop novel ligands for metal-organic frameworks (MOFs). These MOFs have applications in gas storage, separation technologies, and catalysis. The incorporation of 1-bromo-2-isothiocyanatobenzene into MOF structures enhances their stability and functionality, making them more effective for practical applications.

In conclusion, 1-bromo-2-isothiocyanatobenzene (CAS No. 13037-60-0) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique reactivity and structural properties make it a valuable tool for synthetic chemists and researchers working on cutting-edge technologies. As our understanding of its applications continues to grow, so too will its importance in advancing scientific and industrial developments.